Cas no 23397-47-9 (Phenol,4-[(1R,3aS,4S,6aS)-4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy-)

• Product Name: Phenol,4-[(1R,3aS,4S,6aS)-4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy-
• CAS No: 23397-47-9
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 256522
• Update Time: 2024-01-27

Phenol,4-[(1R,3aS,4S,6aS)-4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1R,3aS,4S,6aS)-4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy-
• (-)-Phylligenin
• 1H,3H-Furo[3,4-c]furan,phenol deriv.
• Phenol,4-[4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy-,[1R-(1a,3aa,4b,6aa)]-
• Phylligenin
• Phyllygenin
• Symplocosigenolmonomethyl ether
• Phenol, 4-[(1R,3aS,4S,6aS)-4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxy-

• Inchi： 1S/C21H24O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-26-20(14(15)10-27-21)12-4-6-16(22)18(8-12)24-2/h4-9,14-15,20-22H,10-11H2,1-3H3/t14-,15-,20+,21-/m1/s1
• InChI Key： CPJKKWDCUOOTEW-SORVUCRQSA-N
• SMILES： C1(O)=CC=C([C@H]2[C@]3([H])CO[C@H](C4=CC=C(OC)C(OC)=C4)[C@]3([H])CO2)C=C1OC

Computed Properties

• Exact Mass: 372.15732

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 534.9±50.0 °C(Predicted)
• PSA: 66.38
• pka: 9.84±0.35(Predicted)